Cas no 7152-15-0 (Ethyl isobutyrylacetate)

• Product Name: Ethyl isobutyrylacetate
• CAS No: 7152-15-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00009198
• CID: 47252
• PubChem ID: 24881150
• Update Time: 2025-04-18

Ethyl isobutyrylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-3-oxopentanoate
• Ethyl isobutyrylacetate
• Ethyl isobutrylacetate
• Ethyl 4-Methyl-3-oxovalerate
• Isobutyrylacetic Acid Ethyl Ester
• 4-Methyl-3-oxovaleric Acid Ethyl Ester
• Valericacid, 4-methyl-3-oxo-, ethyl ester (6CI,8CI)
• 4-Methyl-3-oxo-pentanoic acidethyl ester
• Ethyl3-oxo-4-methylpentanoate
• Ethyl 3-oxo-4-methylvalerate
• NSC 62029
• g,g-Dimethylacetoacetic acid ethyl ester
• Ethyl4-methyl-3-oxopentanoate
• Ethylisobutyrylacetate
• 4-methyl-3-oxo-pentanoic acid ethyl ester
• Pentanoic acid, 4-methyl-3-oxo-, ethyl ester
• Ethyl isobutyroylacetate
• Ethyl isobutyrylacetate, 95%
• Valeric acid, 4-methyl-3-oxo-, ethyl ester
• XCLDSQRVMMXWMS-UHFFFAOYSA-N
• .gamma.,.gamma.-Dimethylacetoacetic acid ethyl ester
• beta-KETO-gamma-METHYLVALERIC ACID ETHYL ESTER
• Ethyl alpha -isobutyroylacetate
• ethy
• FT-0600784
• CS-W016205
• E0882
• NCIOpen2_003819
• ethyl 4-methyl-3-oxo-valerate
• ethyl iso-butyrylacetate
• AKOS005206743
• ETHYL-3-OXO-4-METHYLPENTANOATE
• NSC-62029
• NS00037236
• 3-keto-4-methyl valeric acid ethyl ester
• PENTANOIC ACID,4-METHYL,3-OXO,ETHYL ESTER
• ethyl 4-methyl-3-oxo-pentanoate
• M3WMK56MNB
• UNII-M3WMK56MNB
• Ethyl isobutyrylacetate, purum, >=95.0% (GC)
• ethyl 3-isopropyl-3-oxopropanoate
• Ethyl .alpha. -isobutyroylacetate
• O11797
• ethyl isobutyryl acetate
• DTXSID00221758
• 4-methyl-3-oxopentanoic acid ethyl ester
• MFCD00009198
• NSC62029
• ethyl 3-isopropyl-3-oxo-propionate
• SCHEMBL182126
• InChI=1/C8H14O3/c1-4-11-8(10)5-7(9)6(2)3/h6H,4-5H2,1-3H
• EN300-67503
• 7152-15-0
• ethyl 2-isobutyrylacetate
• DS-1297
• 3-OXO-4-METHYLPENTANOIC ACID ETHYL ESTER
• AI3-37917
• ethyl 2-(isobutyryl)acetate
• J-521260
• EINECS 230-491-9
• DB-006869
• DTXCID30144249
• Ethyl alpha-isobutyroylacetate
• Ethyl .alpha.-isobutyroylacetate
• STL185655
• gamma,gamma-Dimethylacetoacetic acid ethyl ester

• MDL： MFCD00009198
• Inchi： 1S/C8H14O3/c1-4-11-8(10)5-7(9)6(2)3/h6H,4-5H2,1-3H3
• InChI Key： XCLDSQRVMMXWMS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(C)C)=O)=O
• BRN： 636726

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.98 g/mL at 25 °C(lit.)
• Melting Point: −9 °C (lit.)
• Boiling Point: 90°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.425(lit.)
• Solubility: Soluble in chloroform and methanol.
• PSA: 43.37000
• LogP: 1.16470
• Solubility: Slightly soluble in water
• Sensitiveness: Sensitive to light

Ethyl isobutyrylacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters